Cas no 314284-47-4 (1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
• CAS No: 314284-47-4
• Molecular Formula: C₁₅H₁₃NO₅S
• Molecular Weight: 319.33242
• CID: 301082
• PubChem ID: 710670

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
• 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, dimethyl ester (9CI)
• Oprea1_108467
• AKOS000670819
• Dimethyl 5-(thiophene-2-carboxamido)isophthalate
• SR-01000477948-1
• 1,3-Benzenedicarboxylic acid,5-[(2-thienylcarbonyl)amino]-,dimethyl ester
• UPCMLD0ENAT5693358:001
• 1,3-dimethyl 5-(thiophene-2-amido)benzene-1,3-dicarboxylate
• SR-01000477948
• DIMETHYL 5-((2-THIENYLCARBONYL)AMINO)ISOPHTHALATE
• 314284-47-4
• Oprea1_543747
• Z30851569

• InChIKey： COUZTRXDRQUMQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13NO5S/c1-20-14(18)9-6-10(15(19)21-2)8-11(7-9)16-13(17)12-4-3-5-22-12/h3-8H,1-2H3,(H,16,17)
• SMILES： COC(C1=CC(NC(C2=CC=CS2)=O)=CC(C(OC)=O)=C1)=O

Computed Properties

• Exact Mass: 319.05144369g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 319.05144369g/mol
• Heavy Atom Count: 22
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų